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Introduction

Chlorine thiocyanate (CISCN) is a chemical compound of interest in synthetic chemistry. This
guide provides a comprehensive overview of its known physical properties, constants, and
experimental protocols for its preparation. Due to its reactive nature, extensive physical data is
limited, and it is often generated in situ for immediate use in further chemical reactions.

Physical Properties and Constants

Quantitative data for chlorine thiocyanate is not as extensively documented as for more
stable compounds. The available information is summarized in the table below.
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Property Value Source
Molecular Formula CCINS NIST
Molecular Weight 93.535 g/mol NIST
CAS Registry Number 5961-98-8 NIST
lonization Energy 10.45 +0.02 eV NIST[1]

Experimental Protocols

The following section details the methodology for the synthesis of chlorine thiocyanate.

Synthesis of Chlorine Thiocyanate

The preparation of chlorine thiocyanate can be achieved through the reaction of chlorine gas
with silver thiocyanate.[1]

Materials:

 Silver thiocyanate (AgSCN)

e Chlorine gas (Cl2)

e A suitable vacuum apparatus

Procedure:

o Freshly prepared silver thiocyanate is placed in a reaction tube within a vacuum apparatus.
o Chlorine gas is passed over the silver thiocyanate at a controlled pressure.

e The reaction produces chlorine thiocyanate, which can be identified and characterized
using methods such as photoelectron spectroscopy.[1]

It is important to note that chlorine thiocyanate is unstable and may need to be used
immediately for subsequent reactions or analyzed under specific conditions to prevent
decomposition.
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Chemical Reactivity and Applications

Chlorine thiocyanate, also referred to as thiocyanogen chloride, serves as a reactive
intermediate in organic synthesis.[2] It is utilized in electrophilic thiocyanation reactions, where
the thiocyanate group is introduced into a molecule. For instance, it can react with alkenes to

form dithiocyanate derivatives.[3]

Visualizations
Synthesis Pathway

The following diagram illustrates the synthesis of chlorine thiocyanate from silver thiocyanate

and chlorine gas.

Synthesis of Chlorine Thiocyanate

Silver Thiocyanate (AgSCN) Chlorine Gas (CI2)

Products

Chlorine Thiocyanate (CISCN)

Silver Chloride (AgCl)

Click to download full resolution via product page

Caption: Synthesis of Chlorine Thiocyanate.

Electrophilic Addition to an Alkene

This diagram shows a representative reaction of chlorine thiocyanate with an alkene.
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Electrophilic Addition of CISCN to an Alkene
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Caption: Reaction of Chlorine Thiocyanate with an Alkene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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